Cas no 18668-72-9 (3-Bromo-1-butyne)

3-Bromo-1-butyne (CAS 3355-28-0) is a halogenated alkyne with the molecular formula C₄H₅Br. This compound features a terminal alkyne group and a bromine substituent, making it a versatile intermediate in organic synthesis. Its reactive bromine atom enables efficient substitution reactions, while the alkyne functionality allows for further derivatization via coupling or cycloaddition reactions. 3-Bromo-1-butyne is particularly useful in the preparation of pharmaceuticals, agrochemicals, and advanced materials. The compound's stability under controlled conditions and high purity make it suitable for precision applications in research and industrial processes. Proper handling is required due to its flammability and potential reactivity.

3-Bromo-1-butyne structure

Product Name:3-Bromo-1-butyne

CAS No:18668-72-9

MF:C₄H₅Br

MW:132.986500501633

MDL:MFCD12406807

CID:123122

PubChem ID:329761355

Update Time:2025-05-28

3-Bromo-1-butyne Chemical and Physical Properties

Names and Identifiers

- 3-Bromobut-1-yne
- 1-Butyne, 3-bromo-(6CI,7CI,8CI,9CI)
- 3-BROMO-1-BUTYNE
- 1-Methylpropargylbromide
- 2-Bromo-3-butyne
- 2-bromobut-3-yne
- 3-bromo-but-1-yne
- 3-Bromobutyne
- 3-bromo-butyne-1
- AG-E-35889
- AK-43648
- CTK4D9309
- educt of 2e
- I04-1521
- methyl propargyl bromide
- 3-BroMo-1-butyne technical, >=90% (GC)
- J-011998
- 18868-72-9
- 1-Butyne, 3-bromo-
- SCHEMBL4226099
- MFCD12406807
- AS-82510
- AMY12092
- 3-Bromo-1-butyne, technical, >=90% (GC)
- methyl-propargyl bromide
- DTXSID70449088
- PYJVGTWBTIEAMV-UHFFFAOYSA-N
- 18668-72-9
- AKOS015893022
- DB-366015
- DB-366301
- 3-Bromo-1-butyne
- MDL： MFCD12406807
- Inchi： 1S/C4H5Br/c1-3-4(2)5/h1,4H,2H3
- InChI Key： PYJVGTWBTIEAMV-UHFFFAOYSA-N
- SMILES： BrC(C#C)C

Computed Properties

Exact Mass: 131.95746g/mol
Monoisotopic Mass: 131.95746g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 5
Rotatable Bond Count: 0
Complexity: 57.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 0Å²

Experimental Properties

Flash Point: Fahrenheit: 75.2 ° f
Celsius: 24 ° c
Refractive Index: n20/D 1.472

3-Bromo-1-butyne Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H226-H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：UN 1993C 3 / PGIII
WGK Germany：3
Hazard Category Code： 10-22-36/37/38
Hazardous Material Identification：
Storage Condition：2-8°C

3-Bromo-1-butyne Pricemore >>

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